1-(thiophen-3-yl)butane-2,3-diol
Overview
Description
1-(Thiophen-3-yl)butane-2,3-diol, also known as 1-thio-butane-2,3-diol, is a thiophene derivative that has been studied for its potential applications in medicinal chemistry, organic synthesis, and biochemistry. This compound has a range of interesting properties, including its ability to act as a reducing agent, its solubility in a variety of solvents, and its low toxicity. In addition, 1-thio-butane-2,3-diol has been used as a model compound for studying the mechanism of action of thiophene derivatives in biological systems.
Scientific Research Applications
1-Thio-butane-2,3-diol has been studied for its potential applications in medicinal chemistry, organic synthesis, and biochemistry. For example, it has been used as a model compound for studying the mechanism of action of thiophene derivatives in biological systems. In addition, it has been used in the synthesis of various other thiophene derivatives, including thiols, thioketones, and thiocyanates. Furthermore, it has been used as a reducing agent in organic synthesis, and its solubility in a variety of solvents makes it useful for the preparation of organic solutions.
Mechanism of Action
The mechanism of action of 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol in biological systems is not fully understood. However, it is believed that the thiophene ring of the molecule is responsible for its biological activity. The thiophene ring is capable of forming hydrogen bonds with proteins and other molecules, which can result in the modulation of biological processes. In addition, the thiophene ring is known to interact with enzymes, which can affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol have not been extensively studied. However, it is believed that the thiophene ring of the molecule is responsible for its biological activity. In particular, it has been suggested that the thiophene ring is capable of binding to proteins and other molecules, which can result in the modulation of biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
1-Thio-butane-2,3-diol has several advantages for use in laboratory experiments. It is soluble in a variety of solvents, making it useful for the preparation of organic solutions. It is also relatively non-toxic and has a low boiling point, making it easy to handle and store. Additionally, it is a reducing agent and can be used in the synthesis of various other thiophene derivatives.
However, there are also some limitations to using 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol in laboratory experiments. For example, it is not very stable in basic solutions, and its reaction with other compounds can be slow. In addition, the mechanism of action of 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol in biological systems is not fully understood, which can limit its use in certain experiments.
Future Directions
The potential applications of 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol are numerous and varied. Future research could focus on the development of new synthetic methods for the preparation of thiophene derivatives, as well as further studies into the mechanism of action of 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol in biological systems. In addition, 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol could be used as a model compound for studying the effects of thiophene derivatives on biochemical and physiological processes. Furthermore, it could be used in the development of new drugs and therapies, as well as in the development of new materials and catalysts. Finally, the potential use of 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol in green chemistry applications should also be explored.
Synthesis Methods
1-Thio-butane-2,3-diol can be synthesized from 1-chloro-2,3-dithiolane, which is prepared from 1,2-dichloroethane and thiophene. The reaction proceeds in two steps, first forming the 1-chloro-2,3-dithiolane and then the 1-(thiophen-3-yl)butane-2,3-diole-2,3-diol. The reaction is carried out in a basic medium, such as sodium hydroxide or potassium hydroxide, and is usually complete in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(thiophen-3-yl)butane-2,3-diol involves the conversion of a thiophene derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Thiophene-3-carboxaldehyde", "Methylmagnesium bromide", "Butane-2,3-dione", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 3-(thiophen-3-yl)propanal by reacting thiophene-3-carboxaldehyde with methylmagnesium bromide in anhydrous ether.", "Step 2: Reduction of 3-(thiophen-3-yl)propanal to 3-(thiophen-3-yl)propanol using sodium borohydride in ethanol.", "Step 3: Protection of the hydroxyl group in 3-(thiophen-3-yl)propanol by reacting it with butane-2,3-dione in the presence of hydrochloric acid.", "Step 4: Deprotection of the hydroxyl group in the protected intermediate obtained in step 3 by reacting it with sodium hydroxide in water.", "Step 5: Isolation of the desired product, 1-(thiophen-3-yl)butane-2,3-diol, by purification using column chromatography." ] } | |
CAS RN |
817176-89-9 |
Product Name |
1-(thiophen-3-yl)butane-2,3-diol |
Molecular Formula |
C8H12O2S |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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